N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide

• Molecular Formula: C13H17ClN2OS
• Molecular Weight: 284.81 g/mol
• IUPAC Name: N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide
• InChI: InChI=1S/C13H17ClN2OS/c1-9-8-10(14)2-3-12(9)15-13(18)16-6-4-11(17)5-7-16/h2-3,8,11,17H,4-7H2,1H3,(H,15,18)
• InChI Key: GOBTWKDHNBPIFZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)NC(=S)N2CCC(CC2)O

Description

N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide, also known as CMHP, is a chemical compound that has been widely studied in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide is not fully understood, but it is thought to act on the dopaminergic and glutamatergic systems in the brain. N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been shown to increase dopamine levels in the striatum of animal models, which may contribute to its neuroprotective effects. Additionally, N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been shown to modulate the activity of NMDA receptors, which are involved in pain perception.
Biochemical and Physiological Effects:
N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been shown to have a variety of biochemical and physiological effects in animal models. In addition to its neuroprotective and analgesic effects, N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been shown to have anti-inflammatory effects and to modulate the immune system. N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has also been shown to have effects on metabolism and energy balance, although the exact mechanisms are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been shown to have a wide range of potential therapeutic applications, which makes it a promising candidate for further study. However, one limitation of using N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or mechanisms.

Future Directions

There are several potential future directions for research on N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide. One area of focus could be on further elucidating its mechanism of action, which would allow for more targeted drug development. Additionally, research could focus on optimizing the synthesis method for N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide to make it more efficient and cost-effective. Finally, there is potential for research on the use of N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide in combination with other drugs or therapies to enhance its therapeutic effects.

Synthesis Methods

N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide can be synthesized through a multi-step process that involves the reaction of 4-chloro-2-methylphenylmagnesium bromide with 4-hydroxypiperidine-1-carbothioamide. The resulting product is then purified through a series of chromatography steps to obtain the final compound.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been studied for its potential therapeutic applications in a variety of areas, including neurodegenerative diseases, pain management, and addiction. In particular, N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease, as well as potential analgesic effects in animal models of pain.